3-Bromo-5-oxohexahydro-2,6-methanofuro[3,2-b]furan-7-carboxylic acid

• CAS No.: 6280-78-0
• Molecular Formula: C8H7BrO5
• Molecular Weight: 263.04 g/mol
• IUPAC Name: 2-bromo-5-oxo-4,8-dioxatricyclo[4.2.1.03,7]nonane-9-carboxylic acid
• InChI: InChI=1S/C8H7BrO5/c9-3-4-1(7(10)11)2-5(13-4)6(3)14-8(2)12/h1-6H,(H,10,11)
• InChI Key: BQMKEGIYBFPWOU-UHFFFAOYSA-N
• Canonical SMILES: C12C(C3C(C(C1O3)OC2=O)Br)C(=O)O

Description

NSC 6137 is a chemical compound that has garnered attention in various scientific fields due to its unique properties and potential applications. This compound is known for its role in chemical reactions and its utility in research and industrial applications.

Preparation Methods

The synthesis of NSC 6137 involves several steps, each requiring specific reagents and conditions. The synthetic routes typically include:

Initial Reaction: The starting materials undergo a series of reactions, often involving catalysts and specific temperature conditions.

Intermediate Formation: The intermediate compounds are formed through processes such as condensation or cyclization.

Final Product Formation: The final product, NSC 6137, is obtained after purification steps like crystallization or distillation.

Industrial production methods may involve scaling up these laboratory procedures, ensuring that the reactions are efficient and cost-effective. This often includes optimizing reaction conditions and using industrial-grade reagents.

Chemical Reactions Analysis

NSC 6137 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different products compared to reduction or substitution.

Scientific Research Applications

NSC 6137 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions, helping to synthesize new compounds and study reaction mechanisms.

Biology: It is used in biological assays to study cellular processes and interactions.

Industry: It is used in the production of various industrial chemicals and materials, contributing to advancements in manufacturing processes.

Mechanism of Action

The mechanism by which NSC 6137 exerts its effects involves interactions at the molecular level. It may target specific enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved can include signal transduction, gene expression, and metabolic processes.

Comparison with Similar Compounds

NSC 6137 can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

NSC 125973: Known for its role in cancer research, particularly in studying the effects on cellular growth and division.

NSC 6137: Used in various chemical reactions and industrial applications, similar to NSC 6137 but with different properties and applications.

The uniqueness of NSC 6137 lies in its specific chemical structure and the resulting properties, which make it suitable for a wide range of applications in research and industry.